Cas no 56920-74-2 (3-(6-bromo-1,3-dioxaindan-5-yl)propanoic acid)

• Product Name: 3-(6-bromo-1,3-dioxaindan-5-yl)propanoic acid
• CAS No: 56920-74-2
• MF: C₁₀H₉BrO₄
• MW: 273.080062627792
• MDL: MFCD00094439
• CID: 1600293
• PubChem ID: 12222648
• Update Time: 2025-06-22

3-(6-bromo-1,3-dioxaindan-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(6-bromo-1,3-benzodioxol-5-yl)propanoic acid
• 3-(6-bromo-3,4-methylenedioxyphenyl)propionic acid
• 3-(6-Brom-benzo[1,3]dioxol-5-yl)-propionsaeure
• 3-(6-bromo-benzo[1,3]dioxol-5-yl)-propionic acid
• 3-&lt
• 2-Brom-4,5-methylendioxy-phenyl&gt
• -propionsaeure
• 3-(2-bromo-4,5-methylenedioxyphenyl)propionic acid
• ACMC-20anlu
• CTK8C6011
• AB1008713
• 3-< 2-Brom-4,5-methylendioxy-phenyl> -propionsaeure
• 3-(6-bromo-1,3-dioxaindan-5-yl)propanoic acid
• DTXSID30481166
• 3-(2-BroMo-4,5-Methylenedioxyphenyl) propionic acid
• AKOS015951169
• 56920-74-2
• EN300-1996730
• 3-(2-Bromo-4,5-methylenedioxyphenyl)propionic acid, 97%
• 3-(6-Bromobenzo[d][1,3]dioxol-5-yl)propanoic acid

• MDL： MFCD00094439
• Inchi： 1S/C10H9BrO4/c11-7-4-9-8(14-5-15-9)3-6(7)1-2-10(12)13/h3-4H,1-2,5H2,(H,12,13)
• InChI Key： URIRSTDHDAEDNP-UHFFFAOYSA-N
• SMILES： BrC1C=C2C(=CC=1CCC(=O)O)OCO2

Computed Properties

• Exact Mass: 271.96842g/mol
• Monoisotopic Mass: 271.96842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Melting Point: 138-143 °C

3-(6-bromo-1,3-dioxaindan-5-yl)propanoic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 22
• Hazardous Material Identification：